Cas no 1379358-35-6 (4-bromo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 4-bromo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine
• CAS No: 1379358-35-6
• MF: C₈H₄BrF₃N₂
• MW: 265.029971122742
• CID: 4592710
• PubChem ID: 78358045
• Update Time: 2025-10-31

4-bromo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine
• 1H-Pyrrolo[2,3-b]pyridine,4-bromo-5-(trifluoromethyl)-
• CS-D1487
• AKOS037649861
• CS-13789
• 1379358-35-6
• CS-M1100

• Inchi： 1S/C8H4BrF3N2/c9-6-4-1-2-13-7(4)14-3-5(6)8(10,11)12/h1-3H,(H,13,14)
• InChI Key： LIPCHFKGURKZPR-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)(F)F)=CN=C2C=1C=CN2

Computed Properties

• Exact Mass: 263.95100g/mol
• Monoisotopic Mass: 263.95100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 28.7

Additional information on 4-bromo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine

Professional Introduction to 4-bromo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine (CAS No. 1379358-35-6)

4-bromo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine, with the CAS number 1379358-35-6, is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyrrolopyridine class, a structural motif widely recognized for its broad spectrum of biological activities and utility in drug discovery. The presence of both bromo and trifluoromethyl substituents enhances its reactivity and makes it a valuable intermediate in synthetic chemistry, particularly in the development of novel therapeutic agents.

The pyrrolo[2,3-b]pyridine scaffold is a fused ring system consisting of a pyrrole ring and a pyridine ring, which together create a unique electronic and steric environment. This architecture is particularly attractive for medicinal chemists due to its ability to interact with biological targets in multiple ways. For instance, the nitrogen atoms in the pyrrole and pyridine rings can form hydrogen bonds with receptor sites, while the aromatic system can engage in π-stacking interactions. These features make 4-bromo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine a promising candidate for designing molecules with enhanced binding affinity and selectivity.

The bromo substituent at the 4-position of the pyrrolopyridine core provides a reactive handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings. These reactions are fundamental in constructing complex molecular frameworks and have been extensively used in the synthesis of biaryl compounds, which are prevalent in many approved drugs. Additionally, the trifluoromethyl group at the 5-position introduces electron-withdrawing properties, which can modulate the electronic characteristics of the molecule. This modification is particularly useful in enhancing metabolic stability and lipophilicity, key factors in drug-like properties.

In recent years, there has been growing interest in exploring the pharmacological potential of 4-bromo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine and its derivatives. Several studies have highlighted its role as a key intermediate in the synthesis of small-molecule inhibitors targeting various biological pathways. For example, derivatives of this compound have shown promise as kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The combination of the bromo and trifluoromethyl groups allows for fine-tuning of the molecule’s properties to achieve optimal activity against specific targets.

One notable area of research involves the use of 4-bromo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine in the development of antiviral agents. The unique scaffold of this compound enables it to interact with viral proteases and polymerases, inhibiting their activity and thereby reducing viral replication. Preliminary studies have demonstrated that certain derivatives exhibit potent antiviral effects against RNA viruses, making them attractive candidates for further development. The ability to modify both the bromo and trifluoromethyl positions allows researchers to optimize potency while minimizing off-target effects.

The synthetic accessibility of 4-bromo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine also contributes to its popularity among synthetic chemists. While there are multiple routes to its preparation, one common approach involves cyclization reactions starting from readily available precursors. These methods often employ transition metal catalysts to facilitate key bond-forming steps, ensuring high yields and purity. The efficiency of these synthetic routes makes it feasible to produce large quantities of the compound for both research and industrial applications.

The impact of substituents on the electronic properties of 4-bromo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine has been extensively studied. The trifluoromethyl group not only enhances lipophilicity but also influences hydrogen bonding interactions with biological targets. This dual functionality makes it an ideal candidate for designing molecules that can bind tightly to protein surfaces while maintaining favorable pharmacokinetic profiles. Additionally, computational studies have shown that small changes in substituent positions can significantly alter binding affinities, providing valuable insights into structure-activity relationships.

Recent advances in crystallographic techniques have allowed researchers to visualize how 4-bromo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine derivatives interact with their biological targets at an atomic level. These structural insights have been instrumental in guiding medicinal chemistry efforts toward designing more effective drugs. For instance, understanding how different substituents influence binding modes has led to the development of novel inhibitors with improved selectivity over off-target proteins. This level of detail is crucial for optimizing drug candidates before they enter clinical trials.

The versatility of 4-bromo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine extends beyond pharmaceutical applications; it also finds utility in materials science and agrochemicals. Its ability to serve as a building block for complex molecules makes it valuable for designing materials with specific electronic or optical properties. In agrochemicals, derivatives of this compound have shown potential as herbicides or fungicides due to their ability to disrupt essential biological processes in pests while maintaining environmental safety.

Looking ahead, future research on 4-bromo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine is likely to focus on expanding its applications into new therapeutic areas. Advances in drug discovery technologies such as high-throughput screening and machine learning will accelerate the identification of novel bioactive derivatives. Additionally, interdisciplinary approaches combining organic synthesis with computational chemistry will enable more efficient design and optimization processes.

In conclusion,4-bromo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine (CAS No. 1379358-35-6) is a multifaceted compound with significant potential across multiple domains of chemical research. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules with diverse applications ranging from pharmaceuticals to materials science. As our understanding of its properties continues to grow, this compound will undoubtedly play an important role in shaping future discoveries.